iron deuteroporphyrin 2,4-bis(glycol)
iron deuteroporphyrin 2,4-bis(glycol)
Brand Name:
Vulcanchem
CAS No.:
119722-97-3
VCID:
VC0039758
InChI:
InChI=1S/C34H38N4O8.Fe/c1-15-19(5-7-31(43)44)25-12-26-20(6-8-32(45)46)16(2)22(36-26)10-27-34(30(42)14-40)18(4)24(38-27)11-28-33(29(41)13-39)17(3)23(37-28)9-21(15)35-25;/h9-12,29-30,39-42H,5-8,13-14H2,1-4H3,(H4,35,36,37,38,43,44,45,46);/q;+2/p-2
SMILES:
[H+].[H+].CC1=C(C2=CC3=C(C(=C([N-]3)C=C4C(=C(C(=N4)C=C5C(=C(C(=N5)C=C1[N-]2)C)C(CO)O)C)C(CO)O)C)CCC(=O)[O-])CCC(=O)[O-].[Fe+2]
Molecular Formula:
C34H36FeN4O8
Molecular Weight:
684.5 g/mol
iron deuteroporphyrin 2,4-bis(glycol)
CAS No.: 119722-97-3
Main Products
VCID: VC0039758
Molecular Formula: C34H36FeN4O8
Molecular Weight: 684.5 g/mol
| CAS No. | 119722-97-3 |
|---|---|
| Product Name | iron deuteroporphyrin 2,4-bis(glycol) |
| Molecular Formula | C34H36FeN4O8 |
| Molecular Weight | 684.5 g/mol |
| IUPAC Name | 3-[18-(2-carboxylatoethyl)-8,13-bis(1,2-dihydroxyethyl)-3,7,12,17-tetramethylporphyrin-21,24-diid-2-yl]propanoate;hydron;iron(2+) |
| Standard InChI | InChI=1S/C34H38N4O8.Fe/c1-15-19(5-7-31(43)44)25-12-26-20(6-8-32(45)46)16(2)22(36-26)10-27-34(30(42)14-40)18(4)24(38-27)11-28-33(29(41)13-39)17(3)23(37-28)9-21(15)35-25;/h9-12,29-30,39-42H,5-8,13-14H2,1-4H3,(H4,35,36,37,38,43,44,45,46);/q;+2/p-2 |
| Standard InChIKey | CIWHHGCFJOJITA-UHFFFAOYSA-L |
| SMILES | [H+].[H+].CC1=C(C2=CC3=C(C(=C([N-]3)C=C4C(=C(C(=N4)C=C5C(=C(C(=N5)C=C1[N-]2)C)C(CO)O)C)C(CO)O)C)CCC(=O)[O-])CCC(=O)[O-].[Fe+2] |
| Canonical SMILES | [H+].[H+].CC1=C(C2=CC3=C(C(=C([N-]3)C=C4C(=C(C(=N4)C=C5C(=C(C(=N5)C=C1[N-]2)C)C(CO)O)C)C(CO)O)C)CCC(=O)[O-])CCC(=O)[O-].[Fe+2] |
| Synonyms | 2,4-bis(glycol)iron deuteroporphyrin Fe DPBG iron deuteroporphyrin 2,4-bis(glycol) |
| PubChem Compound | 195320 |
| Last Modified | Nov 11 2021 |
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